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Compound of Interest

Compound Name: ethyl beta-D-glucopyranoside

Cat. No.: B7909758 Get Quote

An In-Depth Technical Guide to Ethyl β-D-
Glucopyranoside
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl β-D-glucopyranoside is a simple alkyl glycoside, a molecule in which an ethyl group is

linked to a glucose molecule via a β-glycosidic bond. While more complex glycosides are

ubiquitous in nature and have been extensively studied for their pharmacological properties,

ethyl β-D-glucopyranoside serves as a fundamental structure in glycoscience. Its study

provides insights into the enzymatic synthesis, physicochemical properties, and potential

biological activities of simple glycosides. This technical guide offers a comprehensive overview

of ethyl β-D-glucopyranoside, focusing on its chemical identity, synthesis, and known biological

context, presented for a scientific audience.

Core Molecular Identifiers
The foundational chemical information for ethyl β-D-glucopyranoside is summarized below.
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Identifier Value

CAS Number 3198-49-0

Molecular Formula C₈H₁₆O₆

Molecular Weight 208.21 g/mol

Physicochemical Properties
A compilation of the key physicochemical properties of ethyl β-D-glucopyranoside is presented

in the following table, providing a quantitative snapshot of the molecule.

Property Value Source

Melting Point 73 °C (in acetone) [1]

Boiling Point 395.1 ± 42.0 °C (Predicted) [1]

Density 1.40 g/cm³ [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Experimental Protocols
The primary method for the synthesis of ethyl β-D-glucopyranoside is through enzymatic

catalysis, which offers high stereoselectivity.

Enzymatic Synthesis of Ethyl β-D-Glucopyranoside
A common and efficient method for synthesizing ethyl β-D-glucopyranoside involves the use of

β-glucosidase in a process of reverse hydrolysis.

Objective: To synthesize ethyl β-D-glucopyranoside from D-glucose and ethanol using β-

glucosidase.

Materials:
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D-glucose

Ethanol

β-glucosidase (EC 3.2.1.21)

Buffer solution (e.g., citrate buffer, pH adjusted for optimal enzyme activity)

Weak acid cation exchange resin (e.g., CA10GC in Na+ form) for purification

Methodology:

Reaction Setup: A reaction mixture is prepared containing D-glucose and a significant

excess of ethanol in a suitable buffer. The high concentration of ethanol helps to shift the

equilibrium towards synthesis rather than hydrolysis.

Enzymatic Reaction: β-glucosidase is added to the reaction mixture. The reaction is

incubated at a controlled temperature, optimized for the specific enzyme used, with gentle

agitation.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such

as High-Performance Liquid Chromatography (HPLC) to measure the consumption of

glucose and the formation of ethyl β-D-glucopyranoside. A conversion rate of over 60% of

glucose into the desired product has been reported.[1]

Enzyme Deactivation: Once the reaction has reached the desired conversion, the enzyme is

denatured and removed, typically by heat treatment followed by centrifugation or filtration.

Purification: The resulting solution, containing unreacted glucose, ethanol, and the product,

is then subjected to chromatographic purification. A weak acid cation exchange resin in its

Na+ form has been shown to be effective in separating ethyl β-D-glucopyranoside from the

more polar glucose.

Product Isolation: The fractions containing the purified ethyl β-D-glucopyranoside are

collected, and the solvent is evaporated to yield the final product.

Quantitative Data from Synthesis and Purification:
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Parameter Value

Glucose Conversion > 60%

Product Purity (Post-Purification) Up to 99%

Biological Activity and Signaling Pathways
Direct research on the specific signaling pathways modulated by ethyl β-D-glucopyranoside is

limited. However, some sources indicate it may have an inhibitory effect on the growth of

microbes like bacteria and fungi, potentially by disrupting the cell membrane.[2] It is also

described as having detergent-like properties.[2]

Interestingly, studies on the alpha anomer, ethyl α-D-glucoside, have shown more defined

biological effects, particularly in the context of skin homeostasis. At a concentration of 0.48 μM,

ethyl α-D-glucoside was found to increase the proliferation of normal human dermal fibroblasts

by 121.0%.[3] Furthermore, at a concentration of 0.048 μM, it increased the production of

collagen I by 159.6%.[3] This was associated with an upregulation of the mRNA expression of

fibroblast growth factors I and VII, as well as type I and type III collagen genes.[3] While these

findings pertain to the alpha anomer, they suggest that simple ethyl glycosides can interact with

and modulate cellular processes, opening avenues for future research into the biological roles

of ethyl β-D-glucopyranoside.

Visualizations
Logical Workflow for Enzymatic Synthesis and
Purification
The following diagram illustrates the workflow for the enzymatic synthesis and subsequent

purification of ethyl β-D-glucopyranoside.
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Caption: Workflow for the enzymatic synthesis of ethyl β-D-glucopyranoside.
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Conclusion
Ethyl β-D-glucopyranoside, with the CAS number 3198-49-0 and molecular formula C₈H₁₆O₆,

represents a foundational molecule in the study of glycosides. While its direct involvement in

complex biological signaling pathways is not yet well-documented, established protocols for its

high-yield enzymatic synthesis make it an accessible compound for further research. The

observed biological activities of its alpha anomer suggest that further investigation into the

pharmacological effects of ethyl β-D-glucopyranoside is a promising area for future studies,

particularly in fields such as drug delivery, formulation, and antimicrobial research. This guide

provides a solid technical foundation for professionals engaged in these and related areas of

scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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